Toluidine red
Toluidine red
CI Pigment Red 3 is a member of azobenzenes.
Yellowish-red to red powder or solid. (NTP, 1992)
Yellowish-red to red powder or solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
2425-85-6
VCID:
VC20842652
InChI:
InChI=1S/C17H13N3O3/c1-11-6-8-14(15(10-11)20(22)23)18-19-17-13-5-3-2-4-12(13)7-9-16(17)21/h2-10,21H,1H3
SMILES:
CC1=CC(=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)O)[N+](=O)[O-]
Molecular Formula:
C17H13N3O3
Molecular Weight:
307.3 g/mol
Toluidine red
CAS No.: 2425-85-6
Cat. No.: VC20842652
Molecular Formula: C17H13N3O3
Molecular Weight: 307.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | CI Pigment Red 3 is a member of azobenzenes. Yellowish-red to red powder or solid. (NTP, 1992) |
|---|---|
| CAS No. | 2425-85-6 |
| Molecular Formula | C17H13N3O3 |
| Molecular Weight | 307.3 g/mol |
| IUPAC Name | 1-[(4-methyl-2-nitrophenyl)diazenyl]naphthalen-2-ol |
| Standard InChI | InChI=1S/C17H13N3O3/c1-11-6-8-14(15(10-11)20(22)23)18-19-17-13-5-3-2-4-12(13)7-9-16(17)21/h2-10,21H,1H3 |
| Standard InChI Key | ATXLALDFCMZNHY-ZPHPHTNESA-N |
| Isomeric SMILES | CC1=CC(=C(C=C1)N/N=C/2\C(=O)C=CC3=CC=CC=C32)[N+](=O)[O-] |
| SMILES | CC1=CC(=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)O)[N+](=O)[O-] |
| Canonical SMILES | CC1=CC(=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)O)[N+](=O)[O-] |
| Colorform | Yellowish red solid Hue varies considerably with particle size and therefore several shades are commercially available. |
| Melting Point | 518 to 522 °F (NTP, 1992) 270 to 272 °C |
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